Cas no 2580098-55-9 (rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide)

• Product Name: rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide
• CAS No: 2580098-55-9
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5657552
• PubChem ID: 165886226
• Update Time: 2025-06-14

rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-[(2R,5S)-5-methyloxan-2-yl]methanesulfonamide
• 2580098-55-9
• EN300-27733575
• rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide

• Inchi： 1S/C7H15NO3S/c1-6-2-3-7(11-4-6)5-12(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)/t6-,7+/m1/s1
• InChI Key： OWAFSWQCPYIHOW-RQJHMYQMSA-N
• SMILES： S(C[C@@H]1CC[C@@H](C)CO1)(N)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide

Comprehensive Overview of rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide (CAS No. 2580098-55-9): Properties, Applications, and Research Insights

The compound rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide (CAS No. 2580098-55-9) is a chiral sulfonamide derivative with a unique structural framework, combining a methyloxane ring and a methanesulfonamide moiety. Its stereochemistry, denoted by the rac-(2R,5S) prefix, highlights the presence of racemic mixtures involving specific enantiomers. This molecular architecture grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The sulfonamide group is particularly noteworthy, as it often contributes to biological activity, such as enzyme inhibition or receptor modulation.

In recent years, the demand for chiral building blocks like rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide has surged, driven by advancements in asymmetric synthesis and drug discovery. Researchers are increasingly focusing on stereoselective synthesis to isolate enantiopure forms, as even minor stereochemical variations can significantly alter a compound's efficacy and safety profile. This aligns with the broader trend of precision medicine, where tailored molecular designs are prioritized. The compound's CAS No. 2580098-55-9 serves as a critical identifier in chemical databases, facilitating global collaboration and regulatory compliance.

The applications of rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide extend beyond traditional pharmaceuticals. Its potential role in crop protection formulations is under exploration, given the sulfonamide group's historical significance in agrochemicals. Additionally, its stability and solubility profile make it a candidate for prodrug development, addressing challenges like bioavailability and targeted delivery. These attributes resonate with current industry priorities, such as green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

From a synthetic chemistry perspective, the preparation of rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide often involves multi-step routes, including oxane ring formation and sulfonylation. Optimizing these processes to reduce waste and improve yield is a key focus area, reflecting the growing emphasis on atom economy. Analytical techniques like HPLC and NMR spectroscopy are indispensable for characterizing its purity and stereochemical integrity, ensuring compliance with stringent quality standards.

In the context of drug discovery, this compound's scaffold has attracted attention for its potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) or kinases. Computational modeling and structure-activity relationship (SAR) studies are frequently employed to elucidate its binding modes and optimize derivatives. Such efforts are part of the larger shift toward AI-driven drug design, where machine learning algorithms accelerate the identification of promising candidates.

Regulatory and safety assessments of rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide are essential, particularly given the scrutiny surrounding sulfonamide-containing compounds. While it is not classified as a hazardous material, thorough toxicological evaluations are conducted to rule out risks like idiosyncratic reactions or metabolic liabilities. This aligns with the pharmaceutical industry's commitment to patient safety and transparency.

Looking ahead, the compound's versatility positions it as a valuable tool in medicinal chemistry and beyond. Its integration into high-throughput screening libraries could uncover novel therapeutic applications, while its chiral nature offers opportunities for catalysis research. As the scientific community continues to explore its potential, rac-(2R,5S)-5-methyloxan-2-ylmethanesulfonamide (CAS No. 2580098-55-9) exemplifies the intersection of innovation and practicality in modern chemistry.